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Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-oxobutyl acetate, also known as 4-acetoxybutyraldehyde, is a bifunctional organic molecule

bearing both an aldehyde and an ester moiety. This unique structural feature makes it a

potentially valuable building block in organic synthesis, particularly in the construction of more

complex molecules relevant to pharmaceutical and materials science. This document provides

a comprehensive technical overview of 4-oxobutyl acetate, including its chemical and physical

properties, synthesis, spectral characterization, and analytical methodologies. While direct

biological activity and specific applications in drug development are not extensively

documented in publicly available literature, this guide aims to consolidate the existing

knowledge and provide a foundation for future research and application development.

Chemical and Physical Properties
4-oxobutyl acetate is a relatively simple aliphatic molecule with the chemical formula C₆H₁₀O₃.

A summary of its key physical and chemical properties is presented in Table 1. Notably, there is

a discrepancy in the reported physical state, with some sources describing it as a white powder

and others implying a liquid state based on its boiling point. This may be due to its tendency to

polymerize or its state at different temperatures and purities.
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Property Value Reference

CAS Number 6564-95-0

Molecular Formula C₆H₁₀O₃ [1]

Molecular Weight 130.14 g/mol [1]

IUPAC Name 4-oxobutyl acetate [1]

Synonyms
4-acetoxybutyraldehyde,

Butanal, 4-(acetyloxy)-
[1]

Boiling Point 59-60 °C at 1 Torr

Density 1.0612 g/cm³

Appearance
White powder (conflicting

reports exist)

Synthesis of 4-oxobutyl acetate
Literature Synthesis
A historical synthesis of 4-oxobutyl acetate was reported in the Journal of the American

Chemical Society in 1948. While the full experimental details of this specific paper are not

readily accessible, the general approach to synthesizing such aldehyde esters often involves

the partial oxidation of a corresponding diol or the functional group manipulation of a related

starting material.

A plausible synthetic route, based on related transformations, is the oxidation of 4-acetoxy-1-

butanol. This precursor can be prepared by the mono-acetylation of 1,4-butanediol. The

subsequent selective oxidation of the primary alcohol to an aldehyde would yield 4-oxobutyl
acetate.
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1,4-Butanediol 4-Acetoxy-1-butanol

Mono-acetylation
(e.g., Ac₂O, Pyridine)

4-oxobutyl acetate

Selective Oxidation
(e.g., PCC, DMP)

Step 1: 4-Hydroxybutanal Synthesis

Step 2: Acetylation

Step 3: Purification

Allyl Acetate

Hydrolysis

Allyl Alcohol

Hydroformylation

4-Hydroxybutanal

Acetylation with
Acetic Anhydride/Pyridine

4-oxobutyl acetate (Crude)

Aqueous Work-up
& Drying

Vacuum Distillation or
Column Chromatography

Pure 4-oxobutyl acetate
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Potential Fragments

[C₆H₁₀O₃]⁺˙
m/z = 130

[M - CH₃CO]⁺
m/z = 87

[M - OCH₂CH₂CH₂CHO]⁺
m/z = 43

[M - CHO]⁺
m/z = 101

[M - CH₂CHO]⁺
m/z = 87

[M - C₄H₇O₂]⁺
m/z = 29

Sample Derivatization with DNPH HPLC Injection C18 Column UV Detector (360 nm) Chromatogram

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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